Cas no 76358-97-9 (Cyclohexanecarboxylic acid, 2-[(phenylthio)methyl]-)

• Product Name: Cyclohexanecarboxylic acid, 2-[(phenylthio)methyl]-
• CAS No: 76358-97-9
• MF: C₁₄H₁₈O₂S
• MW: 250.356523036957
• CID: 537935
• PubChem ID: 12725301
• Update Time: 2025-04-19

Cyclohexanecarboxylic acid, 2-[(phenylthio)methyl]- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanecarboxylic acid, 2-[(phenylthio)methyl]-
• 2-(phenylsulfanylmethyl)cyclohexane-1-carboxylic acid
• 2-[(Phenylsulfanyl)methyl]cyclohexane-1-carboxylic acid
• DTXSID80508155
• 76358-97-9

• Inchi： 1S/C14H18O2S/c15-14(16)13-9-5-4-6-11(13)10-17-12-7-2-1-3-8-12/h1-3,7-8,11,13H,4-6,9-10H2,(H,15,16)
• InChI Key： IMHSDNULRKCRML-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)CC1CCCCC1C(=O)O

Computed Properties

• Exact Mass: 250.10284
• Monoisotopic Mass: 250.10275099g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 62.6Ų

Experimental Properties

• PSA: 37.3